Cas no 1803596-61-3 (5-(2-methoxyethoxy)piperidin-3-ylmethanol)

• Product Name: 5-(2-methoxyethoxy)piperidin-3-ylmethanol
• CAS No: 1803596-61-3
• CID: 4617120
• PubChem ID: 75481660
• Update Time: 2025-06-09

5-(2-methoxyethoxy)piperidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethoxy)piperidin-3-ylmethanol

Additional information on 5-(2-methoxyethoxy)piperidin-3-ylmethanol

5-(2-Methoxyethoxy)Piperidin-3-Ylmethanol: A Comprehensive Overview

The compound with CAS No. 1803596-61-3, commonly referred to as 5-(2-methoxyethoxy)piperidin-3-ylmethanol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique piperidine ring system, which serves as the central framework, with a methoxyethoxy substituent attached at the 5-position and a hydroxymethyl group at the 3-position. The molecule's structure lends it potential applications in drug discovery, particularly in the development of bioactive agents with therapeutic potential.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the methoxyethoxy group in this compound introduces additional functional complexity, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and ring-opening reactions, which have been optimized to achieve high yields and purity.

The synthesis of 5-(2-methoxyethoxy)piperidin-3-ylmethanol involves a multi-step process that begins with the preparation of a suitable piperidine derivative. The introduction of the methoxyethoxy group typically requires careful control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions. Recent advancements in catalytic methods and green chemistry have further streamlined the synthesis process, making it more environmentally friendly and cost-effective.

In terms of applications, this compound has shown promise in preliminary biological assays targeting enzymes involved in neurological disorders. The hydroxymethyl group at the 3-position is believed to play a critical role in interacting with these enzymes, potentially leading to novel therapeutic interventions. Additionally, the compound's structural versatility allows for further modification, enabling researchers to explore its potential in other therapeutic areas such as oncology and infectious diseases.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecule's stereochemistry and functional groups, ensuring accurate characterization for both research and industrial applications.

In conclusion, 5-(2-methoxyethoxy)piperidin-3-ylmethanol represents a valuable addition to the arsenal of bioactive compounds being investigated for their therapeutic potential. Its unique structure, coupled with recent advances in synthetic methodologies and biological applications, positions it as a promising candidate for future drug development efforts.